Cas no 890007-17-7 (5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide)

• Product Name: 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide
• CAS No: 890007-17-7
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• MDL: MFCD04967375
• CID: 2626101
• PubChem ID: 4342494
• Update Time: 2025-09-28

5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide
• STK300355
• EN300-110846
• 3-(3-methoxyphenyl)-1H-pyrazole-5-carbohydrazide
• CS-0303066
• 890007-17-7
• AKOS000305798
• 5-(3-methoxyphenyl)-2H-pyrazole-3-carbohydrazide
• AKOS000271402

• MDL： MFCD04967375
• Inchi： 1S/C11H12N4O2/c1-17-8-4-2-3-7(5-8)9-6-10(15-14-9)11(16)13-12/h2-6H,12H2,1H3,(H,13,16)(H,14,15)
• InChI Key： SZYCAKVFPAJAHK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=C(C(NN)=O)NN=1

Computed Properties

• Exact Mass: 232.09602564Da
• Monoisotopic Mass: 232.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93Ų

Additional information on 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide

Professional Introduction to Compound with CAS No. 890007-17-7 and Product Name: 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide

The compound with CAS No. 890007-17-7 and the product name 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The pyrazole core, a six-membered aromatic ring containing two nitrogen atoms, is a privileged scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. The presence of a 3-methoxyphenyl substituent and a carbohydrazide functional group further enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide in the development of novel therapeutic agents. The methoxyphenyl moiety is known to influence the electronic properties of the molecule, thereby modulating its binding affinity to biological targets. This feature has been exploited in the design of compounds targeting various diseases, including cancer and inflammatory disorders. The carbohydrazide group, on the other hand, introduces reactivity that can be leveraged for covalent drug design, a strategy that has shown great promise in overcoming drug resistance.

In the context of modern drug discovery, the structural motif of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide aligns well with current trends toward targeted therapy. The compound’s ability to interact with specific enzymes and receptors has been explored in several preclinical studies. For instance, research indicates that derivatives of this compound may exhibit inhibitory activity against enzymes involved in tumor proliferation and angiogenesis. These findings are particularly intriguing given the growing interest in small-molecule inhibitors as a means of disrupting cancer cell signaling pathways.

The synthesis of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide involves multi-step organic transformations that highlight the synthetic versatility of pyrazole derivatives. The introduction of the 3-methoxyphenyl group is typically achieved through Friedel-Crafts alkylation or acylation reactions, while the carbohydrazide functionality is often introduced via hydrazination reactions. These synthetic routes have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly.

From a computational chemistry perspective, the molecular structure of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide has been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the rational design of analogs with enhanced pharmacological properties. Molecular docking studies have also been conducted to evaluate its binding interactions with potential targets such as kinases and proteases. These computational approaches have complemented experimental efforts, providing a comprehensive understanding of the compound’s behavior at both molecular and cellular levels.

The pharmacological potential of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide has been further explored through in vitro assays. Initial studies have demonstrated its ability to inhibit the activity of enzymes associated with inflammatory responses, suggesting its utility as an anti-inflammatory agent. Additionally, preclinical data indicate that this compound may exhibit neuroprotective effects by modulating neurotransmitter receptor activity. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases worldwide.

Future directions in the study of 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide include exploring its efficacy in vivo through animal models. Such studies will provide valuable insights into its therapeutic potential and help identify any adverse effects associated with long-term use. Furthermore, investigating structural analogs derived from this compound may uncover new pharmacophores with improved bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into clinical applications.

The broader significance of compounds like 5-(3-Methoxyphenyl)-1H-pyrazole-3-carbohydrazide lies in their contribution to the evolving landscape of drug discovery. By leveraging structural diversity and functional groups such as pyrazole, methoxyphenyl, and carbohydrazide, researchers can develop innovative therapeutic strategies tailored to specific disease mechanisms. As our understanding of biological systems continues to advance, compounds like this will play an increasingly important role in addressing unmet medical needs.